Cas no 2225177-00-2 (3-Chloro-4-(1H-imidazol-1-yl)phenylboronic acid)

• Product Name: 3-Chloro-4-(1H-imidazol-1-yl)phenylboronic acid
• CAS No: 2225177-00-2
• MF: C₉H₈BClN₂O₂
• MW: 222.44
• CID: 5144410
• PubChem ID: 133555378
• Update Time: 2025-06-15

3-Chloro-4-(1H-imidazol-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(1H-imidazol-1-yl)phenylboronic acid
• (3-Chloro-4-(1H-imidazol-1-yl)phenyl)boronic acid
• 2225177-00-2

• Inchi： 1S/C9H8BClN2O2/c11-8-5-7(10(14)15)1-2-9(8)13-4-3-12-6-13/h1-6,14-15H
• InChI Key： ILEAGOWSOUJMJB-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2C=NC=C2)C(Cl)=C1)(O)O

Computed Properties

• Exact Mass: 222.0367354g/mol
• Monoisotopic Mass: 222.0367354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on 3-Chloro-4-(1H-imidazol-1-yl)phenylboronic acid

Research Brief on 3-Chloro-4-(1H-imidazol-1-yl)phenylboronic acid (CAS: 2225177-00-2)

3-Chloro-4-(1H-imidazol-1-yl)phenylboronic acid (CAS: 2225177-00-2) is a boronic acid derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and proteolysis targeting chimeras (PROTACs).

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3-Chloro-4-(1H-imidazol-1-yl)phenylboronic acid as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The research team demonstrated that this boronic acid derivative could effectively participate in palladium-catalyzed cross-coupling reactions with various heterocyclic systems, yielding potent BTK inhibitors with IC50 values in the low nanomolar range. The study highlighted the compound's stability under physiological conditions and its favorable pharmacokinetic properties when incorporated into drug candidates.

In the field of targeted protein degradation, a 2024 Nature Chemical Biology publication reported the successful application of 3-Chloro-4-(1H-imidazol-1-yl)phenylboronic acid in the design of cereblon-based PROTACs. The imidazole moiety of the compound was found to enhance binding affinity to E3 ubiquitin ligase, while the boronic acid group facilitated conjugation to target protein ligands. This dual functionality makes the compound particularly valuable for creating heterobifunctional degraders with improved cellular permeability and target engagement.

Recent advances in synthetic methodology have also explored the use of 3-Chloro-4-(1H-imidazol-1-yl)phenylboronic acid in continuous flow chemistry systems. A 2023 ACS Catalysis paper demonstrated that this compound could be efficiently coupled with various aryl halides in microfluidic reactors, achieving higher yields (85-92%) and shorter reaction times (15-30 minutes) compared to traditional batch processes. This development has significant implications for the scalable production of pharmaceutical intermediates.

The compound's unique structural features, including the electron-withdrawing chlorine substituent and the imidazole nitrogen's coordination capability, have also been exploited in materials science applications. A recent Advanced Materials study utilized 3-Chloro-4-(1H-imidazol-1-yl)phenylboronic acid as a monomer for constructing covalent organic frameworks (COFs) with exceptional thermal stability and porosity. These COFs showed promise in drug delivery systems and heterogeneous catalysis.

Ongoing research continues to uncover new applications for 3-Chloro-4-(1H-imidazol-1-yl)phenylboronic acid (CAS: 2225177-00-2). Current clinical trials include several drug candidates incorporating this moiety, particularly in oncology and inflammatory diseases. The compound's versatility and favorable physicochemical properties ensure its continued importance in chemical biology and drug discovery efforts.